molecular formula C13H19NO B515125 N-[4-(2,2-dimethylpropyl)phenyl]acetamide CAS No. 38896-17-2

N-[4-(2,2-dimethylpropyl)phenyl]acetamide

Cat. No.: B515125
CAS No.: 38896-17-2
M. Wt: 205.3g/mol
InChI Key: NXTOVGILKKJSBU-UHFFFAOYSA-N
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Description

N-[4-(2,2-dimethylpropyl)phenyl]acetamide is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.3g/mol. The purity is usually 95%.
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Properties

CAS No.

38896-17-2

Molecular Formula

C13H19NO

Molecular Weight

205.3g/mol

IUPAC Name

N-[4-(2,2-dimethylpropyl)phenyl]acetamide

InChI

InChI=1S/C13H19NO/c1-10(15)14-12-7-5-11(6-8-12)9-13(2,3)4/h5-8H,9H2,1-4H3,(H,14,15)

InChI Key

NXTOVGILKKJSBU-UHFFFAOYSA-N

SMILES

CC(=O)NC1=CC=C(C=C1)CC(C)(C)C

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)CC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of neopentylbenzene (9.20 g, 62 mmol) in acetic anhydride (30 mL) cooled in an ice bath was slowly added a solution of nitric acid (3.5 mL, 83 mmol) in acetic anhydride (10 mL). The reaction was allowed to warm to room temperature for 18 hours. The yellow reaction mixture was added to ice water and extracted with diethylether (3×). The organic layers were combined, washed with brine, dried over anhydrous magnesium sulphate, filtered, and concentrated in vacuo. This provided a 1:1 mixture of ortho and para nitro substituted compounds as a yellow solid. To this yellow solid dissolved in methanol (100 mL) was added acetic anhydride (8.4 mL, 89 mmol) and 10% palladium on carbon (700 mg, 7 mmol) and the reaction mixture hydrogenated at a pressure of 40 psi for 3 hours. The reaction was filtered through celite, concentrated in vacuo, and purified by silica gel column chromatography eluting with a 0-50% ethyl acetate/hexanes gradient. This provided the title compound (2.79 g, 22%) as a white solid.
Quantity
9.2 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
3.5 mL
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
8.4 mL
Type
reactant
Reaction Step Four
Quantity
700 mg
Type
catalyst
Reaction Step Four
Quantity
100 mL
Type
solvent
Reaction Step Five
Yield
22%

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